(E)-3-(furan-2-yl)-1-(3-(thiazol-2-yloxy)pyrrolidin-1-yl)prop-2-en-1-one

• IUPAC Name: (E)-3-(furan-2-yl)-1-[3-(1,3-thiazol-2-yloxy)pyrrolidin-1-yl]prop-2-en-1-one
• InChI: InChI=1S/C14H14N2O3S/c17-13(4-3-11-2-1-8-18-11)16-7-5-12(10-16)19-14-15-6-9-20-14/h1-4,6,8-9,12H,5,7,10H2/b4-3+
• InChI Key: JCYDGMCXOUJVQT-ONEGZZNKSA-N
• Canonical SMILES: C1CN(CC1OC2=NC=CS2)C(=O)C=CC3=CC=CO3
• Isomeric SMILES: C1CN(CC1OC2=NC=CS2)C(=O)/C=C/C3=CC=CO3
• Molecular Formula: C14H14N2O3S
• Molecular Weight: 290.34 g/mol

Description

(E)-3-(furan-2-yl)-1-(3-(thiazol-2-yloxy)pyrrolidin-1-yl)prop-2-en-1-one, also known as FTY720, is a synthetic compound that has been extensively studied for its potential therapeutic applications. It was first synthesized in 1992 and has since been investigated for its ability to modulate the immune system, reduce inflammation, and promote tissue repair.

Scientific Research Applications

Arylmethylidenefuranones: Reactions with C- and N-Nucleophiles

Arylmethylidene derivatives of 3H-furan-2-ones, including compounds structurally related to (E)-3-(furan-2-yl)-1-(3-(thiazol-2-yloxy)pyrrolidin-1-yl)prop-2-en-1-one, have been systematically reviewed for their reactions with C-, N-, N,N-, and N,O-nucleophilic agents. These reactions yield a diverse array of compounds, including amides, pyrrolones, benzofurans, and various heterocyclic compounds, demonstrating the versatility of furanyl compounds in organic synthesis and potential pharmaceutical applications (Kamneva, Anis’kova, & Egorova, 2018).

Structure-Activity Relationships of Thiophene Derivatives

The review on thiophene structure-activity relationships highlights the broad spectrum of molecular structures and therapeutic properties indicated by biological test systems, including the interchange with thiophene ring, suggesting the importance of thiophene and furan derivatives in medicinal chemistry (Drehsen & Engel, 1983).

Bioactive Furanyl- or Thienyl-Substituted Nucleobases and Nucleosides

The review emphasizes the role of five-membered heterocycles, such as furan and thiophene, in drug design, especially as structural units of bioactive molecules. It showcases the importance of furanyl and thienyl substituents in the medicinal chemistry of purine and pyrimidine nucleobases and nucleosides, underscoring their broad range of biological and medicinal applications (Ostrowski, 2022).

Functional Chemical Groups in CNS Acting Drugs

This research identifies functional chemical groups, including heterocycles with nitrogen, sulfur, and oxygen, that form the largest class of organic compounds and have potential CNS activity. It highlights the significance of compounds with furan, thiophene, and pyrrole, among others, in developing drugs for central nervous system disorders, indicating a potential research area for (E)-3-(furan-2-yl)-1-(3-(thiazol-2-yloxy)pyrrolidin-1-yl)prop-2-en-1-one derivatives (Saganuwan, 2017).